Cas no 877637-11-1 (6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-(2-methoxyphenoxy)acetate)

• Product Name: 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-(2-methoxyphenoxy)acetate
• CAS No: 877637-11-1
• MF: C₂₁H₂₀N₂O₆S
• MW: 428.458304405212
• CID: 6467294
• Update Time: 2025-06-30

6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-(2-methoxyphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-(2-methoxyphenoxy)acetate
• Acetic acid, 2-(2-methoxyphenoxy)-, 6-[[(4,6-dimethyl-2-pyrimidinyl)thio]methyl]-4-oxo-4H-pyran-3-yl ester

• Inchi： 1S/C21H20N2O6S/c1-13-8-14(2)23-21(22-13)30-12-15-9-16(24)19(10-27-15)29-20(25)11-28-18-7-5-4-6-17(18)26-3/h4-10H,11-12H2,1-3H3
• InChI Key： ZXWKHGZNNFIDIP-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC(C)=CC(C)=N2)OC=1)(=O)COC1=CC=CC=C1OC

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 620.5±55.0 °C(Predicted)
• pka: 1.82±0.50(Predicted)

Additional information on 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-(2-methoxyphenoxy)acetate

Introduction to 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-(2-methoxyphenoxy)acetate (CAS No. 877637-11-1)

6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-(2-methoxyphenoxy)acetate, with the CAS number 877637-11-1, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, which include a pyrimidine ring, a pyranone moiety, and a methoxyphenyl group. These structural elements contribute to its diverse biological activities and potential therapeutic uses.

The chemical structure of 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-(2-methoxyphenoxy)acetate is particularly noteworthy. The presence of the pyrimidine ring, which is a common motif in many biologically active compounds, suggests potential interactions with nucleic acids and enzymes. The pyranone moiety, known for its stability and reactivity, adds to the compound's versatility in forming various chemical bonds. The methoxyphenyl group, on the other hand, enhances the compound's lipophilicity and can influence its pharmacokinetic properties.

Recent studies have explored the biological activities of 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-(2-methoxyphenoxy)acetate. One of the most promising areas of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-(2-methoxyphenoxy)acetate has also been investigated for its anti-cancer effects. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-(2-methoxyphenoxy)acetate have also been studied to assess its suitability for therapeutic use. In animal models, it has shown good oral bioavailability and a favorable distribution profile. These characteristics are crucial for ensuring that the compound reaches its target tissues at effective concentrations without causing significant toxicity.

To further validate the therapeutic potential of 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-(2-methoxyphenoxy)acetate, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various inflammatory and cancer conditions. Preliminary results from phase I trials have been encouraging, with no major adverse effects reported at therapeutic doses.

In conclusion, 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-(2-methoxyphenoxy)acetate (CAS No. 877637-11-1) is a promising compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing treatments for inflammatory diseases and cancer.